Cas no 84170-27-4 (1,6-Hexanediol ethoxylate diacrylate)

• Product Name: 1,6-Hexanediol ethoxylate diacrylate
• CAS No: 84170-27-4
• MF: C₁₆H₂₆O₆
• MW: 314.374045848846
• CID: 989227
• PubChem ID: 24873101
• Update Time: 2025-06-07

1,6-Hexanediol ethoxylate diacrylate Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl), .alpha.,.alpha.-1,6-hexanediylbis.omega.-(1-oxo-2-propenyl)oxy-
• 1,6-Hexanediol ethoxylate diacrylate
• di-ethoxylated 1,6 hexane diol diacrylate
• 2,2'-(Hexamethylenebisoxy)diethanol diacrylate

• Inchi： 1S/C16H26O6/c1-3-15(17)21-13-11-19-9-7-5-6-8-10-20-12-14-22-16(18)4-2/h3-4H,1-2,5-14H2
• InChI Key： GIMNDOUZTMKUHI-UHFFFAOYSA-N
• SMILES： O(CCOC(C=C)=O)CCCCCCOCCOC(C=C)=O

Computed Properties

• Exact Mass: 314.17293854 g/mol
• Monoisotopic Mass: 314.17293854 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.37
• XLogP3: 2.3
• Topological Polar Surface Area: 71.1

Experimental Properties

• Density: 1.01 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.461(lit.)

1,6-Hexanediol ethoxylate diacrylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,6-Hexanediol ethoxylate diacrylate

Comprehensive Overview of 1,6-Hexanediol Ethoxylate Diacrylate (CAS No. 84170-27-4): Properties, Applications, and Industry Trends

1,6-Hexanediol ethoxylate diacrylate (CAS No. 84170-27-4) is a high-performance crosslinking agent widely used in polymer chemistry and advanced material formulations. This difunctional acrylate monomer combines the flexibility of ethoxylated chains with the reactivity of acrylate groups, making it a versatile component in UV-curable coatings, adhesives, and 3D printing resins. Its molecular structure features two terminal acrylate groups linked by a hexanediol ethoxylate backbone, enabling excellent film-forming properties and enhanced mechanical durability.

In recent years, the demand for sustainable and low-VOC materials has driven innovation in acrylate chemistry. 1,6-Hexanediol ethoxylate diacrylate aligns with this trend due to its compatibility with green chemistry principles and reduced environmental impact compared to traditional solvents. Researchers and formulators frequently search for "bio-based alternatives to petrochemical acrylates" or "high-efficiency oligomers for UV curing," highlighting the compound's relevance in modern industrial applications.

The compound's excellent adhesion to diverse substrates (plastics, metals, and composites) makes it indispensable in electronic encapsulation and optical lens coatings. Its low viscosity and fast curing kinetics are particularly valued in inkjet printing and flexographic inks, addressing the growing need for "high-resolution printing materials" in packaging and decorative industries. Additionally, its hydrolytic stability ensures performance in humid environments, a key consideration for "durable outdoor coatings."

From a technical perspective, 84170-27-4 exhibits a balanced ratio of hydrophilicity and hydrophobicity, enabling tailored compatibility with various resin systems. This characteristic is critical for formulators exploring "hybrid UV-LED curing systems" or "waterborne acrylate formulations." The compound's molecular weight distribution (typically 400-600 g/mol) can be customized through ethoxylation degree adjustments, offering precise control over crosslink density and glass transition temperature (Tg) in final products.

Emerging applications in biomedical hydrogels and tissue engineering scaffolds have further expanded the scope of 1,6-hexanediol ethoxylate diacrylate. Its cytocompatibility (when properly purified) and tunable mechanical properties respond to searches for "photopolymerizable biomaterials" in regenerative medicine. The compound's ability to form interpenetrating polymer networks (IPNs) with natural polymers like gelatin or hyaluronic acid is an active research area.

Quality control parameters for CAS No. 84170-27-4 typically include acrylate functionality (>95%), residual alcohol content (<0.5%), and color index (APHA <50). Advanced analytical techniques like HPLC-UV and NMR spectroscopy ensure batch-to-batch consistency, addressing industry concerns about "acrylate monomer purity standards." Storage recommendations emphasize protection from UV light and free radical inhibitors to maintain shelf stability.

Market analysts note increasing adoption in Asia-Pacific electronics manufacturing, driven by demand for "high-performance conformal coatings" in consumer electronics. The compound's dielectric properties make it suitable for printed circuit board (PCB) protection, while its scratch resistance meets requirements for "anti-fingerprint surface treatments" on touchscreens.

Future developments may focus on enzyme-catalyzed synthesis routes to improve sustainability, responding to searches for "energy-efficient acrylate production." Collaborative studies between material scientists and AI-driven formulation platforms are exploring machine learning-optimized acrylate blends, where 1,6-hexanediol ethoxylate diacrylate serves as a key building block for smart materials with stimuli-responsive properties.